1-Acetyl-2-methyl-1,2,3,4-tetrahydroquinoline-4-carbaldehyde
CAS No.:
Cat. No.: VC15967107
Molecular Formula: C13H15NO2
Molecular Weight: 217.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H15NO2 |
|---|---|
| Molecular Weight | 217.26 g/mol |
| IUPAC Name | 1-acetyl-2-methyl-3,4-dihydro-2H-quinoline-4-carbaldehyde |
| Standard InChI | InChI=1S/C13H15NO2/c1-9-7-11(8-15)12-5-3-4-6-13(12)14(9)10(2)16/h3-6,8-9,11H,7H2,1-2H3 |
| Standard InChI Key | MNXFDVWOMYLUIS-UHFFFAOYSA-N |
| Canonical SMILES | CC1CC(C2=CC=CC=C2N1C(=O)C)C=O |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
The IUPAC name 1-acetyl-2-methyl-3,4-dihydro-2H-quinoline-4-carbaldehyde reflects the compound’s tetracyclic framework, comprising a benzene ring fused to a piperidine-like structure. Key substituents include:
-
Acetyl group (CH₃CO-): Attached to the nitrogen atom at position 1, enhancing electron-withdrawing effects.
-
Methyl group (CH₃): Positioned at carbon 2, inducing steric effects that influence conformational stability.
-
Carbaldehyde (CHO): Located at carbon 4, introducing a reactive aldehyde moiety for further derivatization.
The canonical SMILES representation and InChIKey provide unambiguous identifiers for computational and experimental studies.
Table 1: Molecular Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 217.26 g/mol | |
| IUPAC Name | 1-acetyl-2-methyl-3,4-dihydro-2H-quinoline-4-carbaldehyde | |
| SMILES | CC1CC(C2=CC=CC=C2N1C(=O)C)C=O | |
| InChIKey | MNXFDVWOMYLUIS-UHFFFAOYSA-N |
Synthesis and Manufacturing
Stepwise Synthesis Protocol
The synthesis of 1-acetyl-2-methyl-1,2,3,4-tetrahydroquinoline-4-carbaldehyde involves a four-step sequence:
-
Formation of Tetrahydroquinoline Core:
Reduction of quinoline precursors (e.g., via catalytic hydrogenation) yields 1,2,3,4-tetrahydroquinoline. Alternatively, cyclization of aniline derivatives with carbonyl compounds under acidic conditions generates the saturated ring . -
Acetylation:
Treatment with acetic anhydride or acetyl chloride in the presence of a base (e.g., pyridine) introduces the acetyl group at the nitrogen atom . -
Methylation:
Reaction with methyl iodide or dimethyl sulfate alkylates the carbon adjacent to the nitrogen, forming the 2-methyl substituent. -
Aldehyde Group Introduction:
Oxidation of a hydroxymethyl intermediate or direct formylation using Vilsmeier-Haack conditions (, DMF) installs the carbaldehyde functionality at position 4.
Table 2: Representative Synthesis Steps
| Step | Reaction Type | Reagents/Conditions | Outcome |
|---|---|---|---|
| 1 | Cyclization/Reduction | , Pd/C; HCl | Tetrahydroquinoline formation |
| 2 | Acetylation | Acetic anhydride, pyridine | N-Acetyl derivative |
| 3 | Methylation | Methyl iodide, | 2-Methyl substitution |
| 4 | Oxidation/Formylation | , DMF | 4-Carbaldehyde installation |
Stereochemical Considerations
Physicochemical and Functional Properties
Solubility and Stability
The compound’s solubility profile is influenced by its polar carbonyl and aldehyde groups, rendering it moderately soluble in polar aprotic solvents (e.g., DMSO, DMF) but poorly soluble in water. Stability studies suggest susceptibility to oxidation at the aldehyde group, necessitating storage under inert atmospheres at low temperatures .
Reactivity
-
Aldehyde Group: Participates in nucleophilic additions (e.g., Grignard reactions) and condensations (e.g., formation of Schiff bases).
-
Acetyl Group: Undergoes hydrolysis to yield primary amines under acidic or basic conditions.
-
Tetrahydroquinoline Core: Aromatic electrophilic substitution at the benzene ring is feasible, though steric hindrance from the methyl group may direct reactivity to specific positions .
Applications and Industrial Relevance
Pharmaceutical Intermediates
The structural motif of 1-acetyl-2-methyl-1,2,3,4-tetrahydroquinoline-4-carbaldehyde aligns with bioactive molecules targeting neurological disorders. For instance, tetrahydroquinoline derivatives exhibit affinity for serotonin and dopamine receptors, suggesting potential in antidepressant or antipsychotic drug development .
Materials Science
Incorporation into polymers or metal-organic frameworks (MOFs) via aldehyde-mediated crosslinking could enhance thermal stability and mechanical properties. Preliminary studies on similar aldehydes demonstrate utility in photoresist formulations and liquid crystal displays .
Challenges and Future Directions
Current limitations include:
-
Stereochemical Control: Lack of enantioselective synthesis methods for chiral variants.
-
Stability Issues: Oxidative degradation during long-term storage.
-
Biological Data Absence: No published studies on toxicity or pharmacokinetics.
Future research should prioritize catalytic asymmetric synthesis, stabilization strategies (e.g., prodrug formulations), and collaboration with pharmacological screening programs to unlock therapeutic potential.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume